Cas no 67284-57-5 (Cyclohexanecarboxylicacid, 4-propyl-, 4'-cyano[1,1'-biphenyl]-4-yl ester, trans-)

• Product Name: Cyclohexanecarboxylicacid, 4-propyl-, 4'-cyano[1,1'-biphenyl]-4-yl ester, trans-
• CAS No: 67284-57-5
• MF: C₂₃H₂₅NO₂
• MW: 347.45010638237
• CID: 503027
• PubChem ID: 15044673
• Update Time: 2025-11-01

Cyclohexanecarboxylicacid, 4-propyl-, 4'-cyano[1,1'-biphenyl]-4-yl ester, trans- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylicacid, 4-propyl-, 4'-cyano[1,1'-biphenyl]-4-yl ester, trans-
• 4'-Cyano-4-biphenylyl trans-4-n-propylcyclohexanecarboxylate
• [4-(4-cyanophenyl)phenyl] 4-propylcyclohexane-1-carboxylate
• 1-[4-(4-cyanophenyl)phenyl]-4-propyl-cyclohexanecarboxylate
• 4'-Cyanobiphenyl-4-yl trans-4-propylcyclohexanecarboxylate
• trans-4-Propyl-cyclohexanecarboxylic acid 4'-cyano-biphenyl-4-yl ester
• 3CCE
• DTXSID30567459
• 4'-Cyano[1,1'-biphenyl]-4-yl 4-propylcyclohexane-1-carboxylate
• [4-(4-cyanophenyl)phenyl] 4-propylcyclohexanecarboxylate
• A835692
• 4'-cyano-[1,1'-biphenyl]-4-yl 4-propylcyclohexane-1-carboxylate
• 4-Cyanophenyl-4-trans-n-propylcyclohexylcarboxylate
• A904178
• FT-0763024
• 71297-14-8
• 4-Cyanobiphenyl-4'-Trans-Propylcyclohexylcarboxylate
• SCHEMBL12736709
• Cyclohexanecarboxylicacid,4-propyl-,4'-cyano[1,1'-biphenyl]-4-yl ester,trans-
• 67284-57-5
• trans-4'-cyano-[1,1'-biphenyl]-4-yl 4-propylcyclohexanecarboxylate
• YVEDSNAPDAXLDD-UHFFFAOYSA-N

• MDL： MFCD01076321
• Inchi： 1S/C23H25NO2/c1-2-3-17-4-10-21(11-5-17)23(25)26-22-14-12-20(13-15-22)19-8-6-18(16-24)7-9-19/h6-9,12-15,17,21H,2-5,10-11H2,1H3
• InChI Key： YVEDSNAPDAXLDD-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C2C=CC(C#N)=CC=2)=CC=1)C(C1CCC(CCC)CC1)=O

Computed Properties

• Exact Mass: 347.18900
• Monoisotopic Mass: 347.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• Density: 1.12
• PSA: 50.09000
• LogP: 5.73718

Additional information on Cyclohexanecarboxylicacid, 4-propyl-, 4'-cyano[1,1'-biphenyl]-4-yl ester, trans-

Comprehensive Analysis of Cyclohexanecarboxylic acid, 4-propyl-, 4'-cyano[1,1'-biphenyl]-4-yl ester, trans- (CAS No. 67284-57-5)

The compound Cyclohexanecarboxylic acid, 4-propyl-, 4'-cyano[1,1'-biphenyl]-4-yl ester, trans- (CAS No. 67284-57-5) is a specialized organic ester with significant applications in advanced material science and liquid crystal technology. Its unique molecular structure, featuring a trans-cyclohexane core and a 4'-cyano[1,1'-biphenyl] moiety, makes it a subject of interest for researchers focusing on high-performance displays and optoelectronic devices. This article delves into its properties, synthesis, and relevance in cutting-edge industries, addressing common queries such as "liquid crystal materials for OLEDs" and "sustainable chemical synthesis."

One of the most searched topics in material science is the "role of esters in liquid crystals." The 4-propyl-cyclohexanecarboxylic acid derivative in this compound acts as a mesogen, enabling precise alignment under electric fields—a critical property for next-generation displays. Recent studies highlight its low viscosity and high thermal stability, key factors for energy-efficient devices. Users often ask, "How do biphenyl esters improve screen resolution?" The answer lies in the compound's ability to maintain uniform molecular orientation, reducing response times in 4K/8K displays.

From a synthetic chemistry perspective, the demand for "green chemistry alternatives" has driven innovations in producing trans-cyclohexane derivatives. CAS No. 67284-57-5 is typically synthesized via esterification under mild conditions, minimizing waste. Researchers frequently search for "catalyst-free ester synthesis," and this compound's production often employs enzymatic or microwave-assisted methods, aligning with circular economy principles. Its 4'-cyano group further enhances reactivity, enabling modular functionalization for tailored applications.

In the context of "advanced materials for wearable tech," this ester's compatibility with flexible substrates is noteworthy. Its biphenyl-ester linkage provides mechanical resilience while maintaining optical clarity—a sought-after trait for foldable screens. Queries like "chemicals for bendable displays" often lead to discussions about this compound's role in hybrid polymer networks. Additionally, its low toxicity profile (addressing "non-hazardous LC components") makes it preferable over traditional heavy-metal-based materials.

Looking ahead, the intersection of "AI-driven material design" and 67284-57-5 presents exciting opportunities. Machine learning models now predict optimal formulations using such esters to achieve target electro-optic coefficients. This responds to trending searches like "smart materials for AR/VR" and "self-healing optical films." As industries prioritize sustainability, the compound's biodegradability potential (via hydrolysis of its ester bond) positions it favorably in eco-friendly electronics roadmaps.